Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Cefadroxil Fundamentals: Chemical & Physical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cefadroxil Sulfoxide

CAS No.: 182290-77-3

Cat. No.: S914230

The table below consolidates key data for Cefadroxil, which serves as the foundational structure for its

sulfoxide metabolite [1] [2] [3].

Property Value | Description

Common Name Cefadroxil [1] [2]

CAS Number 50370-12-2 [1] [2] [3]

Molecular C16H17N30sS [1] [2] [3]

Formula

Molecular 363.39 g/mol [2] [3]

Weight

Chemical (6R,7R)-7-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyllamino}-3-methyl-8-oxo-5-thia-1-
Name azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid [3]

Density 1.6+0.1 g/cm3 [1] [2]

Boiling Point 789.91£60.0 °C at 760 mmHg [1] [2]

Melting Point 197°C (rough estimate) [1] [2]
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Property Value | Description

Appearance White to off-white solid powder [2]

Cefadroxil: Biological Activity and Pharmacokinetics

Aspect Details

Mechanism of Binds to penicillin-binding proteins (PBPs), inhibiting bacterial cell wall synthesis

Action and causing cell lysis [2].

Spectrum of Broad-spectrum, first-generation cephalosporin effective against Gram-positive

Activity and Gram-negative bacteria [2] [3].

Primary Uses Treatment of urinary tract infections, skin infections, and pharyngitis/tonsillitis [2]
3.

Absorption Well-absorbed orally; food does not interfere with absorption [2].

Protein Binding ~20% [3] (cited as ~28.1% by another source [2]).

Elimination Half- ~1.5 hours [2] [3].

Life

Excretion >90% excreted unchanged in urine within 24 hours [2] [3].

Proposed Analytical Workflow for Cefadroxil Sulfoxide

Based on common practices in pharmaceutical analysis, the following Graphviz diagram outlines a potential

methodology for isolating and characterizing Cefadroxil sulfoxide.
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Proposed experimental workflow for the synthesis and characterization of Cefadroxil sulfoxide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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